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Compound of Interest

Compound Name: Phosphorothious acid

Cat. No.: B15479104 Get Quote

A Note on Terminology: The term "phosphorothious acid" is not standard. It is likely a

typographical error for "phosphorothioic acid," a class of compounds where a sulfur atom

replaces an oxygen atom in phosphoric acid. These compounds and their derivatives are

common in biochemical research and drug development, particularly in antisense

oligonucleotides.[1][2] This document provides protocols for the safe handling and storage of

phosphorothioic acid and its related compounds.

Hazard Identification and Safety Precautions
Phosphorothioic acid and its derivatives can present several hazards. Derivatives such as

O,O,O-triphenyl phosphorothioate can be harmful if swallowed, cause skin and eye irritation,

and may lead to respiratory irritation.[3] Some organophosphorus pesticides, a related class of

compounds, are extremely toxic by all routes of exposure.[4]

General Safety Precautions:

Always handle these compounds in a well-ventilated area, preferably within a certified

chemical fume hood.[3][5]

Avoid inhalation of dust, vapors, or mists.[3][5]

Prevent contact with skin and eyes by wearing appropriate personal protective equipment.[3]

Wash hands thoroughly with soap and water after handling.[3]
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Do not eat, drink, or smoke in areas where these chemicals are handled or stored.

Quantitative Data Summary
The following table summarizes key quantitative data for the handling and storage of

phosphorothioic acid derivatives and related compounds.

Parameter Value Source

Storage Temperature 2-8°C [3]

Cool, dry place [5]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, metals,

alcohols, amines.

[5][6]

Exposure Limits (Phosphoric

Acid)

TWA: 1 mg/m³, STEL: 3 mg/m³

(ACGIH/NIOSH/OSHA)
[5]

Experimental Protocols
Proper PPE is mandatory when handling phosphorothioic acid and its derivatives.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[3] Standard

safety glasses are not sufficient.

Skin Protection:

Wear a full-length, long-sleeved lab coat.

Use chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for integrity

before use and dispose of them properly after handling the chemical.[3]

Respiratory Protection: For operations that may generate dust or aerosols, or when working

outside of a fume hood, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates is recommended.[5]

Preparation:
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Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment and reagents before starting.

Verify the location and functionality of the nearest safety shower and eyewash station.[5]

Handling:

Conduct all manipulations of phosphorothioic acid and its derivatives within the fume

hood.

If the compound is a solid, handle it carefully to avoid generating dust.[3]

If it is a liquid, dispense it carefully to avoid splashing.

Keep containers tightly closed when not in use.[6]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Dispose of all contaminated waste in a designated hazardous waste container.[7]

Remove and properly dispose of gloves, then wash hands thoroughly.

Proper storage is crucial to maintain the stability of phosphorothioic acid and to prevent

hazardous reactions.

Container:

Store in the original, tightly sealed container.

If the original container is damaged, transfer the contents to a new, compatible, and

properly labeled container.

Location and Conditions:

Store in a cool, dry, and well-ventilated area.[5]
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For some derivatives, refrigeration at 2-8°C is required.[3]

Do not store in direct sunlight or near sources of heat.[8]

Store below eye level to minimize the risk of spills and breakage.

Segregation:

Segregate from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][6]

Store in a designated area for corrosive or toxic materials, as appropriate.

Immediate Actions:

Alert personnel in the immediate vicinity and evacuate the area if necessary.

If the spill is large, flammable, or highly toxic, contact the institution's emergency response

team.

Spill Cleanup (for small, manageable spills):

Don appropriate PPE before attempting cleanup.

For liquid spills: Contain the spill with an inert absorbent material such as sand,

vermiculite, or a commercial spill kit.[9] Work from the outside of the spill inwards to

prevent spreading.

For solid spills: Carefully sweep up the material to avoid creating dust and place it in a

sealed container.[3]

Once absorbed or collected, place the material into a labeled hazardous waste container.

[7]

Decontaminate the spill area with a suitable cleaning agent and water.

First Aid:
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen

and seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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